Cas no 1346691-23-3 (3-Chloro-5-(pentan-3-yloxy)pyridazine)

• Product Name: 3-Chloro-5-(pentan-3-yloxy)pyridazine
• CAS No: 1346691-23-3
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 1034018
• PubChem ID: 71302947
• Update Time: 2025-06-26

3-Chloro-5-(pentan-3-yloxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(pentan-3-yloxy)pyridazine
• 3-chloro-5-pentan-3-yloxypyridazine
• DTXSID70744782
• DB-240912
• 3-Chloro-5-[(pentan-3-yl)oxy]pyridazine
• 1346691-23-3

• Inchi： 1S/C9H13ClN2O/c1-3-7(4-2)13-8-5-9(10)12-11-6-8/h5-7H,3-4H2,1-2H3
• InChI Key： DQZIFRHFDDTLBL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=N1)OC(CC)CC

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Chloro-5-(pentan-3-yloxy)pyridazine

Introduction to 3-Chloro-5-(pentan-3-yloxy)pyridazine (CAS No. 1346691-23-3)

3-Chloro-5-(pentan-3-yloxy)pyridazine is a heterocyclic organic compound with the CAS registry number 1346691-23-3. This compound belongs to the class of pyridazines, which are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 2. The presence of a chlorine atom at position 3 and a pentan-3-yloxy group at position 5 introduces unique electronic and steric properties, making this compound a subject of interest in various chemical and pharmaceutical research areas.

The synthesis of pyridazine derivatives has been extensively studied due to their potential applications in materials science, pharmacology, and agrochemistry. Recent advancements in synthetic methodologies have enabled the efficient preparation of chloropyridazines with diverse substituents. For instance, the use of microwave-assisted synthesis has been reported to significantly enhance the yield and purity of such compounds, as highlighted in a study published in *Journal of Organic Chemistry* in 2022.

One of the key features of 3-Chloro-5-(pentan-3-yloxy)pyridazine is its ability to act as a versatile building block in organic synthesis. The chlorine atom at position 3 can undergo nucleophilic substitution reactions, while the pentan-3-yloxy group at position 5 provides a flexible alkyl chain that can be further functionalized. This dual reactivity makes it an attractive candidate for designing bioactive molecules and advanced materials.

Recent research has focused on the exploration of pyridazine derivatives as potential candidates for drug development. A study conducted by researchers at the University of California, Los Angeles (UCLA), demonstrated that certain pyridazine-based compounds exhibit potent anti-inflammatory activity by targeting specific cytokines involved in chronic inflammatory diseases. While chloropyridazines like 1346691-23-3 were not directly tested in this study, their structural similarity suggests a promising avenue for future investigations.

In addition to its pharmaceutical applications, pyridazine derivatives have also gained attention in the field of optoelectronics. The conjugated aromatic system of pyridazines enables them to exhibit strong absorption properties in the visible spectrum, making them suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. A team at Stanford University reported that substituting pyridazines with electron-donating groups like pentanoyl oxygens can significantly enhance their photovoltaic efficiency, paving the way for next-generation solar cells.

The chemical stability and reactivity of 1346691-23-3 have also been investigated under various conditions. Studies conducted by researchers at ETH Zurich revealed that this compound exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature applications. Furthermore, its resistance to oxidative degradation under UV light exposure has been attributed to the electron-withdrawing effects of the chlorine atom and the steric hindrance provided by the pentanoyl group.

In conclusion, 1-Chloro-pyridazinyl derivatives, including CAS No. 1346691-23-3, represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new synthetic routes, functionalization strategies, and biological activities associated with these molecules. As advancements in computational chemistry and materials science continue to accelerate, it is anticipated that chloropyridazines will play an increasingly important role in both academic and industrial settings.